Cas no 1101840-74-7 (Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 1101840-74-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD21607170
• CID: 3160509
• PubChem ID: 66783635
• Update Time: 2025-10-31

Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-OXO-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLATE
• 6-Boc-4-oxo-6-azaspiro[2.5]octane
• tert-butyl 8-oxo-6-azaspiro[2.5]octane-6-carboxylate
• UCGIBIIHRXRKHW-UHFFFAOYSA-N
• PB36511
• FCH1631311
• SB20642
• AK172497
• 4-oxo-6-aza-spiro[2.5]octane-6-carboxylic acid tert-butyl ester
• DB-115425
• TERT-BUTYL4-OXO-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLATE
• CS-0048201
• SCHEMBL736466
• BUB84074
• AKOS023411913
• AS-36218
• 1101840-74-7
• DTXSID30735772
• MFCD21607170
• Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate

• MDL： MFCD21607170
• Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-6-12(4-5-12)9(14)8-13/h4-8H2,1-3H3
• InChI Key： UCGIBIIHRXRKHW-UHFFFAOYSA-N
• SMILES： O=C1CN(C(=O)OC(C)(C)C)CCC21CC2

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate

Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1101840-74-7): A Comprehensive Overview

Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1101840-74-7) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique spirocyclic structure, which imparts it with distinct chemical properties and reactivity profiles. In this article, we will delve into the structural features, synthetic methods, and potential applications of Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate.

Structural Features: The core structure of Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate consists of a spirocyclic framework with an oxo group at the C4 position and a tert-butyl ester group at the C6 position. The spirocyclic structure provides rigidity and conformational stability, which are crucial for its reactivity and biological activity. The presence of the oxo group enhances the electrophilic character of the molecule, making it an excellent substrate for nucleophilic addition reactions.

Synthetic Methods: The synthesis of Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate has been extensively studied in recent years, with several efficient routes being reported in the literature. One common approach involves the intramolecular cyclization of a suitable precursor, followed by oxidation to form the oxo group. For example, a recent study published in the Journal of Organic Chemistry described a one-pot synthesis starting from a tert-butyl ester derivative, which was cyclized under mild conditions to form the spirocyclic framework. Subsequent oxidation using a mild oxidizing agent, such as Dess-Martin periodinane, yielded Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate in high yield and purity.

Applications in Pharmaceutical Research: The unique properties of Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate make it an attractive candidate for various pharmaceutical applications. Its spirocyclic structure and oxo group provide a platform for the development of novel drugs with improved pharmacological properties. Recent studies have explored its potential as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways.

For instance, a study published in Bioorganic & Medicinal Chemistry Letters investigated the use of Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate-derived compounds as inhibitors of protein kinases, which are key targets in cancer therapy. The researchers found that certain derivatives exhibited potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for further drug development.

Biochemical Properties: The biochemical properties of Tert-butyl 4-oxo-6-azaspiro[2.5]octane-6-carboxylate have also been studied to understand its mechanism of action and potential therapeutic applications. In vitro assays have shown that this compound can modulate the activity of various enzymes and receptors, making it a valuable tool for probing biological pathways.

A recent study published in Molecular Pharmacology demonstrated that Tert-butyl 4-oxyo-6-spiro[2.5]octane carboxylic acid ester-based compounds can selectively inhibit the activity of specific G protein-coupled receptors (GPCRs), which are implicated in several neurological disorders. This finding highlights the potential of these compounds as therapeutic agents for treating conditions such as Parkinson's disease and Alzheimer's disease.

Safety and Toxicity: While Tert-butyl 4-oxyo-6-spiro[2.5]octane carboxylic acid ester shows promise in various applications, it is essential to evaluate its safety and toxicity profiles before advancing to clinical trials. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models.

A comprehensive safety assessment published in the Toxicological Sciences journal reported that repeated administration of Tert-butyl 4-oxyo-6-spiro[2.5]octane carboxylic acid ester-based compounds did not cause any significant changes in liver or kidney function markers, indicating its safety for further development.

FUTURE DIRECTIONS: The ongoing research on Tert-butyl 4-oxyo-6-spiro[2.5]octane carboxylic acid ester-based compounds is expected to uncover new applications and improve our understanding of their biological mechanisms. Future studies may focus on optimizing their pharmacokinetic properties to enhance their therapeutic efficacy and reduce potential side effects.

In conclusion, Tert-butyl 4-oxyo-6-spiro[2.5]octane carboxylic acid ester (CAS No. 1101840-74-7) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and favorable biochemical properties make it an attractive candidate for further development as a therapeutic agent or research tool.